Cas no 2172479-02-4 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid)

• Product Name: 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid
• CAS No: 2172479-02-4
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6204233
• PubChem ID: 165557067
• Update Time: 2025-06-10

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid
• EN300-1551957
• 2172479-02-4
• 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5S/c30-23(28-27(24(31)32)10-5-11-27)16-26(12-14-35-15-13-26)29-25(33)34-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： RWIDLPAOSCBHSS-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(CC(NC1(C(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 130Ų

Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid

Introduction to 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid (CAS No. 2172479-02-4)

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid, identified by its CAS number 2172479-02-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane core, a thiazole moiety, and an amino acid-derived amide group. The presence of a fluoren-9-ylmethoxycarbonyl substituent further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural design of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid is meticulously crafted to exploit its potential in drug discovery and molecular recognition. The cyclobutane ring introduces rigidity to the molecule, which can be advantageous in binding interactions with biological targets. Meanwhile, the thiazole ring is well-documented for its role in numerous bioactive compounds, often contributing to pharmacological activity through hydrogen bonding and hydrophobic interactions. The amide functionality not only provides a site for further derivatization but also mimics natural amino acid residues, enhancing its compatibility with biological systems.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities. Among these, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluoren-9-ylmethoxycarbonyl group into the molecular structure of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid not only imparts fluorescence properties but also enhances metabolic stability, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The presence of multiple reactive sites allows for selective functionalization, enabling the creation of derivatives with tailored pharmacological profiles. For instance, modifications at the amide bond or the fluorene moiety could lead to compounds with enhanced binding affinity or altered pharmacokinetic properties. Such flexibility is crucial in modern drug design, where optimizing bioavailability and target specificity are paramount.

The synthesis of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-y lacetamido)cyclobutane -1-carboxylic acid (CAS No. 2172479 -02 -4) involves multi-step organic transformations that highlight the expertise required in synthetic chemistry. Key steps include the formation of the cyclobutane ring via cyclization reactions, followed by functionalization at the thiazole core and introduction of the fluorene derivative. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

Recent advancements in computational chemistry have further facilitated the design and optimization of such complex molecules. Molecular modeling techniques allow researchers to predict binding interactions between 1-{2 - 4 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) t h i a n - 4 - y l a c e t a m i d o } c y c l o b u t a n e - 1 - c a r b o x y l i c acid and biological targets, thereby guiding synthetic efforts toward more effective candidates. These virtual approaches complement traditional experimental methods, reducing both time and resource consumption while improving success rates.

The biological evaluation of 1-{2 - 4 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) t h i a n - 4 - y l acetamido)cyclobutane -1-carboxylic acid (CAS No. 2172479 -02 -4) has revealed promising preliminary results. In vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The fluorene substituent appears to play a key role in modulating these interactions, possibly through steric hindrance or electrostatic effects that enhance binding affinity.

Moreover, the structural features of this molecule make it an excellent candidate for developing probes in chemical biology research. Its fluorescence properties can be exploited for real-time monitoring of biological processes, while its stability allows for repeated use in high-throughput screening assays. Such applications are increasingly important in understanding complex cellular mechanisms and identifying new therapeutic targets.

The future prospects for 1-{2 - 4 - ({( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } amino)t h ian – 4 – y lacetamido)cyclobutane – 1 – carboxylic acid (CAS No. 2172479 –02 –4) are vast and multifaceted. Ongoing research aims to explore its potential as an intermediate in larger synthetic schemes and to investigate novel derivatives with enhanced pharmacological activity. Collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,1-{2–4–({(9H-fluoren–9���yl)methoxycarbonyl}amino)thian–4–ylacetamido)cyclobutane–1-carboxylic acid (CAS No. 2172479–02–4) represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of structural features positions it as a valuable tool in pharmaceutical research and development,with significant potentialto contribute to advancements in medicine.